Cas no 81383-49-5 (t-Butyl 1-benzyloxycarbonylhexahydropyridazine-3-carboxylate)

• Product Name: t-Butyl 1-benzyloxycarbonylhexahydropyridazine-3-carboxylate
• CAS No: 81383-49-5
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 704060
• Update Time: 2023-08-03

t-Butyl 1-benzyloxycarbonylhexahydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3(2H)-Pyridazinedicarboxylic acid, tetrahydro-, 3-(1,1-dimethylethyl)1-(phenylmethyl) ester
• t-butyl 1-benzyloxycarbonylhexahydropyridazine-3-carboxylate
• 1-O-benzyl 3-O-tert-butyl (3S)-diazinane-1,3-dicarboxylate
• t-Butyl 1-benzyloxycarbonylhexahydropyridazine-3-carboxylate

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-15(20)14-10-7-11-19(18-14)16(21)22-12-13-8-5-4-6-9-13/h4-6,8-9,14,18H,7,10-12H2,1-3H3
• InChI Key： DOUUPKDLDFXKDX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCN(C(=O)OCC2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Topological Polar Surface Area: 67.9